Cas no 1354951-97-5 (1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 1354951-97-5
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• MDL: MFCD17416610
• CID: 5574026
• PubChem ID: 54595467
• Update Time: 2025-06-11

1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-methoxypyridin-3-yl)methyl]-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine, 1-[(6-methoxy-3-pyridinyl)methyl]-
• 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine

• MDL： MFCD17416610
• Inchi： 1S/C14H14N4O/c1-19-13-7-6-10(8-16-13)9-18-12-5-3-2-4-11(12)17-14(18)15/h2-8H,9H2,1H3,(H2,15,17)
• InChI Key： JXZAZQJVOWUWSM-UHFFFAOYSA-N
• SMILES： C1(N)N(CC2=CC=C(OC)N=C2)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 496.3±55.0 °C(Predicted)
• pka: 7.72±0.30(Predicted)

Additional information on 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine

Comprehensive Overview of 1-(6-Methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine (CAS No. 1354951-97-5)

The compound 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine (CAS No. 1354951-97-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a methoxypyridine moiety with a benzodiazole core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and biologically active compounds, particularly in the context of kinase modulation and enzyme targeting.

In recent years, the demand for novel heterocyclic compounds like 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine has surged due to their versatility in medicinal chemistry. This compound’s pyridine-benzodiazole hybrid structure aligns with current trends in fragment-based drug design, a strategy gaining traction in oncology and neurology research. Its CAS No. 1354951-97-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies.

The methoxy group in the 6-position of the pyridine ring enhances the compound’s solubility and bioavailability, critical factors in drug-likeness assessments. Meanwhile, the 2-amine substituent on the benzodiazole ring offers opportunities for further derivatization, a feature valued in combinatorial chemistry. These attributes position 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine as a promising candidate for structure-activity relationship (SAR) studies, particularly in the development of selective enzyme modulators.

From a synthetic perspective, CAS No. 1354951-97-5 exemplifies advancements in green chemistry methodologies. Recent publications highlight its preparation via catalytic cross-coupling reactions, minimizing hazardous byproducts—a priority for sustainable pharmaceutical manufacturing. This aligns with industry shifts toward atom-efficient synthesis, a topic dominating discussions at major chemistry conferences.

Analytical characterization of 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried alongside its CAS number in scientific literature. Its stability under physiological conditions makes it suitable for in vitro assays, another hot topic in preclinical research forums. Notably, computational studies predict favorable ADMET properties for this scaffold, addressing a key concern in modern drug candidate selection.

Beyond pharmaceuticals, this compound’s electron-rich aromatic system shows promise in organic electronics, particularly as a charge-transport material in OLED applications. This dual applicability in life sciences and materials engineering explains its growing presence in patent filings worldwide, especially in jurisdictions emphasizing IP protection for multipurpose chemicals.

Quality control protocols for 1354951-97-5 emphasize residual solvent analysis and chiral purity verification—topics generating substantial discussion in GMP compliance circles. The compound’s crystalline form stability data, often searched alongside its product name, is crucial for formulation scientists working on solid dosage forms.

In summary, 1-(6-methoxypyridin-3-yl)methyl-1H-1,3-benzodiazol-2-amine represents a compelling case study in modern chemical innovation. Its structural features address multiple drug discovery challenges while aligning with sustainable chemistry principles. As research continues, this compound will likely emerge in more peer-reviewed studies and industrial applications, solidifying its position in the fine chemicals marketplace.